Cas no 2248304-59-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 2248304-59-6
• MF: C₁₈H₁₁FN₄O₄
• MW: 366.302747011185
• CID: 6092846
• PubChem ID: 165726965
• Update Time: 2025-10-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520837
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate
• 2248304-59-6

• Inchi： 1S/C18H11FN4O4/c1-10-15(21-23(20-10)12-8-6-11(19)7-9-12)18(26)27-22-16(24)13-4-2-3-5-14(13)17(22)25/h2-9H,1H3
• InChI Key： FJPZUQXZVHCJTL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1N=C(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 366.07643301g/mol
• Monoisotopic Mass: 366.07643301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 2248304-59-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 2248304-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an isoindole-1,3-dione moiety with a fluorophenyl-substituted triazole carboxylate, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and bioconjugation.

The CAS No. 2248304-59-6 is often associated with queries related to its synthesis, physicochemical properties, and applications in targeted therapies. Given the rising interest in fluorinated compounds and heterocyclic chemistry, this molecule stands out for its versatility. Its triazole core is particularly noteworthy, as triazole derivatives are widely explored for their bioactive properties, including antimicrobial and anti-inflammatory effects. The presence of a 4-fluorophenyl group further enhances its potential in designing PET (Positron Emission Tomography) tracers and other diagnostic agents.

From a structural perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate exhibits a balanced combination of hydrophobicity and reactivity, making it suitable for covalent conjugation with biomolecules. This property is highly sought after in the development of antibody-drug conjugates (ADCs) and small-molecule inhibitors. Additionally, its methyl-substituted triazole component contributes to metabolic stability, a critical factor in drug design.

The market demand for CAS No. 2248304-59-6 has been steadily increasing, driven by the expanding field of precision medicine and biopharmaceuticals. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial researchers. Its role in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug discovery pipelines.

For those interested in purchasing or synthesizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate, it is essential to consider its storage conditions and handling protocols. While not classified as hazardous, proper laboratory practices should be followed to ensure safety and stability. The compound is typically supplied as a white to off-white powder, soluble in organic solvents like DMSO and DMF, which facilitates its use in various experimental setups.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS No. 2248304-59-6) represents a compelling case study in the intersection of organic chemistry and biomedical applications. Its multifaceted utility in drug development, diagnostic imaging, and material science makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore novel fluorinated heterocycles, this compound is poised to remain a key player in advancing innovative therapies and technologies.